Cas no 30587-85-0 (sodium xylenesulfonate)

• Product Name: sodium xylenesulfonate
• CAS No: 30587-85-0
• MF: C₈H₉NaO₃S
• MW: 208.210032224655
• CID: 916121
• PubChem ID: 23665764
• Update Time: 2025-04-19

sodium xylenesulfonate Chemical and Physical Properties

Names and Identifiers

• sodium xylenesulfonate
• NAXOLATE 4LS
• NAXONATE SX
• SXS
• XYLENESULFONIC ACID,SODIUM SALT
• DOHKGJGOONXOIA-UHFFFAOYSA-M
• 4-methylphenylmethanesulfonic acid sodium salt
• sodium p-methylbenzylsulfonate
• 30587-85-0
• SCHEMBL4680122

• Inchi： 1S/C8H10O3S.Na/c1-7-2-4-8(5-3-7)6-12(9,10)11;/h2-5H,6H2,1H3,(H,9,10,11);/q;+1/p-1
• InChI Key： DOHKGJGOONXOIA-UHFFFAOYSA-M
• SMILES： S(CC1C=CC(C)=CC=1)(=O)(=O)[O-].[Na+]

Computed Properties

• Exact Mass: 208.01700
• Monoisotopic Mass: 208.01700960g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 224
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 65.6Ų

Experimental Properties

• PSA: 65.58000
• LogP: 2.12100

sodium xylenesulfonate Security Information

• WGK Germany：1
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36
• RTECS：ZE5100000
• Hazardous Material Identification：